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Compound of Interest

2-Chloro-4-nitro-1-
Compound Name:

phenoxybenzene
CAS No.: 56966-69-9
Cat. No.: B13946989

Get Quote

\ J

CAS Number: 56966-69-9 Chemical Class: Halogenated Nitro-Diphenyl Ether Primary Hazard:
Toxic (Acute), Aquatic Toxicity, Suspected Carcinogen

Part 1: Immediate Risk Assessment & Identification

Before handling waste, you must validate the material's identity and specific hazards.[1] This
compound belongs to a class of chlorinated nitroaromatics, which poses distinct environmental
and incineration challenges.

Physicochemical Identity
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Property Specification Operational Implication
Use this for waste tagging and
CAS Number 56966-69-9 _ _
manifest generation.[1]
Halogenated: Contains
Chlorine.[1] Must NOT be
Molecular Formula C12HsCINOs

mixed with non-halogenated
solvents.[1][2]

Physical State

Solid (typically
yellow/crystalline)

Dust control is critical during
weighing/transfer.[1]

Solubility

Low in water; Soluble in
organic solvents (MeCN,
MeOH)

Bioaccumulative in aquatic

systems.[1]

The Hazard Web

The following diagram illustrates the interconnected risks associated with this compound.

Understanding these relationships is vital for selecting the correct waste stream.[1]

Health Hazard

(Acute Toxicity & Carcinogenicity)

2-Chloro-4-nitro-1-phenoxybenzene

Environmental Hazard
(Aquatic Toxicity H411)

REQUIRED WASTE STREAM:

Halogenated Organic

Incineration Req.|Zero Drain Disposal

Inhalation/Contact | Persistent Bioaccumulation \\ Reactivity

Chemical Compatibility
(Incompatible with Oxidizers)

Segregation
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Figure 1: Hazard connectivity map dictating the mandatory selection of Halogenated Organic
waste streams.

Part 2: Pre-Disposal Handling & Segregation

The Golden Rule: Because this molecule contains Chlorine, it must never be mixed with non-
halogenated solvents (e.g., Acetone, Ethanol) unless the entire mixture is treated as
halogenated waste.

Why Segregation Matters

Incinerating chlorinated compounds in standard non-halogenated kilns can catalyze the
formation of Dioxins and Furans, which are highly toxic. Specialized high-temperature
incinerators with acid gas scrubbers (to capture HCI) are required.[1]

Storage Protocols

o Container: High-Density Polyethylene (HDPE) or Amber Glass.[1] Avoid metal containers if
moisture is present (risk of HCI formation).[1]

e Labeling: Must be clearly tagged "Hazardous Waste - Halogenated Organic."[1]

e Incompatibility: Store away from strong oxidizing agents (e.g., nitric acid, permanganates)
and reducing agents.

Part 3: Step-by-Step Disposal Workflow
Scenario A: Disposal of Pure Solid Substance

Use this protocol for expired reagents or excess solid product.

e PPE Donning: Wear nitrile gloves (double-gloved recommended), safety goggles, and a lab
coat.[1] If handling fine powder outside a fume hood, use an N95 or P100 respirator.[1]

o Container Selection: Use a dedicated wide-mouth jar (HDPE) labeled for Solid Hazardous
Waste.[1]
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e Transfer:
o Place the waste container inside a fume hood.[1][3]
o Transfer the solid carefully to avoid dust generation.[1]

o Do not dissolve the solid in solvent just to dispose of it (this increases waste volume
unnecessarily).[1]

o Decontamination: Wipe the exterior of the original container and the waste container with a
solvent-dampened wipe (e.g., acetone).[1] Dispose of the wipe in the Solid Waste bin
(contaminated debris), not the trash.

o Sealing: Cap tightly. Ensure the "Hazardous Waste" tag lists the full chemical name and CAS
#.[1]

Scenario B: Disposal of Liquid Solutions (HPLC
Waste/Mother Liquors)

Use this protocol for reaction mixtures or analytical samples.
» Stream Identification: Confirm the solvent matrix.[1]

o If dissolved in Water/Acetonitrile/Methanol:[1] Dispose as Halogenated Organic Solvent
Waste.[1]

o If dissolved in Dichloromethane/Chloroform: Dispose as Halogenated Organic Solvent
Waste.[1]

e The "Halogen Rule": If the solution contains >1% halogenated material by volume (or
significant concentration of the solute), the entire container is classified as Halogenated.[1]

o Transfer: Pour into the "Halogenated Waste" carboy (typically red or yellow tagged in many
labs).[1] Use a funnel to prevent spills.[1][3]

e Log Entry: Immediately record the addition on the carboy's log sheet. Write "2-Chloro-4-
nitro-1-phenoxybenzene" and the approximate volume.[1]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.benchchem.com/product/b13946989/docs?utm_src=pdf-body#authoritative-guide-proper-disposal-of-2-chloro-4-nitro-1-phenoxybenzene
https://www.benchchem.com/product/b13946989/docs?utm_src=pdf-body#authoritative-guide-proper-disposal-of-2-chloro-4-nitro-1-phenoxybenzene
https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13946989?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Visual Decision Logic

Waste Generation
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(Tag: Toxic/Halogenated) ype:

Non-Halogenated Solvent Halogenated Solvent
(e.g., Acetone, MeOH) (e.g., DCM, Chloroform)

Contaminated by
Cl-solute

Halogenated Waste Stream

(Mandatory for this solute)

Click to download full resolution via product page

Figure 2: Decision matrix ensuring all forms of the chemical end up in the Halogenated
treatment stream.

Part 4: Emergency Contingencies (Spills)

Minor Spill (< 5g or < 100mL):

¢ |solate: Alert nearby personnel. Demarcate the area.[1][4]
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e PPE: Wear standard PPE plus shoe covers if the spill is on the floor.[1]
» Containment:
o Solid: Cover with wet paper towels (to prevent dust) and scoop into a waste jar.[1]

o Liquid: Use absorbent pads or vermiculite.[1] Do not use sawdust (combustible reaction
risk with nitro compounds).[1]

o Clean: Scrub the area with soap and water.[1] Collect all cleaning materials as Solid
Hazardous Waste.

Exposure:

o Skin: Wash with soap and water for 15 minutes.[1][5] Do not use organic solvents (enhances
absorption).[1]

e Eyes: Rinse for 15 minutes.[1][5] Seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13946989?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

